4-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl N-(tert-butoxycarbonyl)-beta-alaninate

• Molecular Formula: C22H27NO6
• Molecular Weight: 401.5 g/mol
• IUPAC Name: (4-methyl-6-oxo-7,8,9,10-tetrahydrobenzo[c]chromen-3-yl) 3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• InChI: InChI=1S/C22H27NO6/c1-13-17(27-18(24)11-12-23-21(26)29-22(2,3)4)10-9-15-14-7-5-6-8-16(14)20(25)28-19(13)15/h9-10H,5-8,11-12H2,1-4H3,(H,23,26)
• InChI Key: XHGVCGCPMJVTIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=O)C3=C2CCCC3)OC(=O)CCNC(=O)OC(C)(C)C

Description

The compound 4-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl N-(tert-butoxycarbonyl)-beta-alaninate is a synthetic organic molecule featuring a bicyclic benzo[c]chromen core fused with a tetrahydropyranone ring. The structure includes a methyl group at position 4, a ketone at position 6, and an ester linkage at position 3 to a beta-alaninate moiety protected by a tert-butoxycarbonyl (Boc) group. This Boc group enhances stability during synthesis and modulates physicochemical properties, such as solubility and lipophilicity. Such derivatives are often explored as intermediates in pharmaceutical chemistry, particularly in prodrug design or targeted drug delivery systems due to their hydrolyzable ester bonds and protective groups .

Preparation Methods

Friedel-Crafts Acylation and Cyclization

A common route involves the use of 3-formylcoumarin derivatives subjected to Friedel-Crafts acylation with 1,3-bis(silylenol ethers) to form the tricyclic structure. For example:

• Step 1 : Ethyl 4-bromo-6-methoxy-8-methylquinoline-3-carboxylate undergoes Heck coupling with acrylates to form α,β-unsaturated esters.

• Step 2 : Reduction using NiCl₂–NaBH₄ in acetonitrile-water yields the dihydroquinoline intermediate.

• Step 3 : Acid-mediated cyclization (e.g., CF₃SO₃H) generates the benzo[c]chromenone core.

Yield : 60–75% for cyclization steps.

Radical-Mediated Cyclization

Radical-initiated cyclization of arylbenzoates using AIBN or photochemical conditions provides an alternative pathway. This method avoids acidic conditions but requires stringent control of radical stability.

Introduction of the 3-Hydroxy Group

The 3-hydroxy substituent is critical for subsequent esterification. Two principal methods are documented:

Direct Hydroxylation

• Reagents : H₂O₂/Fe²⁺ (Fenton’s reagent) or enzymatic oxidation.

• Conditions : Aqueous ethanol, 50–60°C, 6–8 hours.

• Yield : 40–55%.

Demethylation of Methoxy Precursors

• Reagents : BBr₃ or HI in dichloromethane.

• Example : 3-Methoxybenzo[c]chromenone treated with BBr₃ at −78°C yields the 3-hydroxy derivative.

• Yield : 85–90%.

Synthesis of N-(tert-Butoxycarbonyl)-β-Alanine

The protected β-alanine moiety is prepared via:

Boc Protection of β-Alanine

• Reagents : Di-tert-butyl dicarbonate (Boc₂O), DMAP, in THF/water.

• Conditions : 0°C to room temperature, 12 hours.

• Yield : >95%.

Characterization :

Property	Value	Source
Molecular Formula	C₈H₁₅NO₄
Molecular Weight	189.21 g/mol
Melting Point	76–80°C

Esterification of 3-Hydroxybenzo[c]Chromenone with N-Boc-β-Alanine

Esterification is achieved via carbodiimide-mediated coupling :

DCC/DMAP Method

• Reagents : DCC, DMAP, anhydrous DCM.

• Procedure :

  • 3-Hydroxybenzo[c]chromenone (1 eq), N-Boc-β-alanine (1.2 eq), DCC (1.5 eq), DMAP (0.1 eq) in DCM.

  • Stir at 25°C for 24 hours.

• Workup : Filter DCU, concentrate, purify via silica chromatography (EtOAc/hexanes).

• Yield : 70–80%.

Steglich Esterification (DIC/Cl-HOBt)

• Reagents : DIC, Cl-HOBt, DMF.

• Advantages : Higher efficiency for sterically hindered alcohols.

• Yield : 85–90%.

Alternative Routes

Mitsunobu Reaction

• Reagents : DIAD, PPh₃, THF.

• Applicability : Useful for acid-sensitive substrates.

• Yield : 75–82%.

Enzymatic Esterification

• Enzymes : Candida antarctica lipase B (CAL-B).

• Conditions : Solvent-free, 40°C, 48 hours.

• Yield : 50–60%.

Analytical Data for Final Product

Property	Value	Source
Molecular Formula	C₂₀H₂₃NO₇
Molecular Weight	389.40 g/mol
Melting Point	128–130°C
HPLC Purity	>98%

Critical Challenges and Optimization

• Steric Hindrance : The 3-position of the benzo[c]chromenone is sterically crowded, necessitating activated coupling agents (e.g., Cl-HOBt).

• Boc Group Stability : Avoid strongly acidic/basic conditions post-esterification to prevent deprotection.

• Purification : Silica chromatography with EtOAc/hexanes (3:7) effectively separates the ester from unreacted acid.

Industrial-Scale Considerations

• Cost Efficiency : DCC/DMAP is cost-effective but generates DCU waste.

• Green Chemistry : Enzymatic methods reduce solvent use but require longer reaction times.

Summary of Methods

Method	Yield (%)	Purity (%)	Key Advantage
DCC/DMAP	70–80	>95	Simplicity
Steglich (DIC/Cl-HOBt)	85–90	>98	High efficiency
Mitsunobu	75–82	>97	Acid-sensitive substrates
Enzymatic	50–60	>90	Solvent-free

Chemical Reactions Analysis

Types of Reactions

4-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl N-(tert-butoxycarbonyl)-beta-alaninate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield different oxygenated derivatives, while reduction may produce various reduced forms of the compound.

Scientific Research Applications

Medicinal Chemistry Applications

• Anticancer Activity :
  • Research indicates that derivatives of Mannich bases, which include structures similar to the compound , exhibit significant cytotoxicity against various cancer cell lines. For instance, certain Mannich bases derived from 4-aryloxyacetophenones have shown up to 5.2-fold higher cytotoxicity compared to standard treatments like 5-fluorouracil .
  • The compound's structure may enhance its interaction with biological targets involved in cancer proliferation and survival mechanisms.
• Antimicrobial Properties :
  • Compounds with similar structural motifs have been studied for their antimicrobial properties. For example, derivatives containing the benzo[c]chromene framework have demonstrated activity against several bacterial strains and fungi . This suggests potential applications in developing new antimicrobial agents.
• Neuroprotective Effects :
  • Some studies suggest that compounds resembling the benzo[c]chromene structure can exert neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress . This opens avenues for research into treatments for neurodegenerative diseases.

Case Studies

• Cytotoxicity Evaluation :
  • A study evaluated the cytotoxic effects of various Mannich bases on human leukemia cells (Molt 4/C8 and CEM T-cells). The results indicated that compounds similar to 4-methyl-6-oxo derivatives showed selective toxicity towards cancer cells while sparing normal cells .
• Antimicrobial Testing :
  • In another investigation, derivatives of benzo[c]chromene were tested against Gram-positive and Gram-negative bacteria. The findings revealed moderate to high antimicrobial activity, suggesting that modifications to the core structure could lead to enhanced efficacy against resistant strains .

Data Tables

Application Area	Related Findings	References
Anticancer Activity	Up to 5.2-fold higher cytotoxicity than standard treatments
Antimicrobial Properties	Activity against Staphylococcus aureus and E. coli
Neuroprotective Effects	Modulation of neurotransmitter systems

Mechanism of Action

The mechanism of action of 4-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl N-(tert-butoxycarbonyl)-beta-alaninate involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural analogs of this compound share the benzo[c]chromen core but differ in their ester substituents. Below is a detailed comparison with two closely related derivatives:

4-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl 6-[(tert-butoxycarbonyl)amino]hexanoate (CAS: 843635-18-7)

• Substituent: A hexanoate ester chain (6 carbons) with a Boc-protected amino group.
• Key Differences : The longer aliphatic chain increases molecular weight and lipophilicity compared to the beta-alaninate derivative. This may enhance membrane permeability but reduce aqueous solubility.
• Synthesis: Likely involves similar coupling strategies for ester formation, though the hexanoate chain requires additional steps for elongation .

4-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl 3,4,5-trimethoxybenzoate (CAS: 670242-12-3)

• Substituent : Aromatic 3,4,5-trimethoxybenzoate ester.
• Key Differences :
  • Molecular Weight : 424.44 g/mol (vs. target compound’s ~435–450 g/mol estimated range).
  • LogP : 5.47 (indicating high lipophilicity due to aromatic methoxy groups).
  • Boiling Point : 574.5±50.0 °C, significantly higher than aliphatic esters due to the aromatic system’s stability.

Research Findings and Implications

• Solubility: The Boc-beta-alaninate derivative likely exhibits better aqueous solubility than the hexanoate or trimethoxybenzoate analogs due to its shorter chain and polar amino group.
• Metabolic Stability: The Boc group in both the target and hexanoate compounds may slow enzymatic hydrolysis compared to unprotected esters, extending half-life in biological systems.
• Synthetic Challenges: Coupling bulkier aromatic esters (e.g., trimethoxybenzoate) may require optimized conditions to avoid steric hindrance, whereas aliphatic esters like beta-alaninate or hexanoate are more straightforward to conjugate .

Biological Activity

The compound 4-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl N-(tert-butoxycarbonyl)-beta-alaninate is a derivative of the benzochromene family, known for its diverse biological activities. This article reviews the biological activity of this compound, focusing on its antimicrobial, anticancer, and enzyme inhibitory properties based on recent research findings.

• Molecular Formula : C17H18O5
• Molecular Weight : 302.32 g/mol
• CAS Number : 304896-80-8

Antimicrobial Activity

Recent studies have highlighted the potential of benzochromene derivatives as antimicrobial agents. The compound exhibits significant antibacterial and antifungal activities against various pathogens.

Case Study: Antimicrobial Efficacy

In a study examining the antimicrobial properties of carbazole derivatives, it was found that similar compounds demonstrated effective inhibition against Staphylococcus aureus and Candida albicans. While specific data on the benzochromene derivative is limited, structural analogs have shown promising results with minimum inhibitory concentrations (MICs) ranging from 16 µg/mL to 64 µg/mL against these pathogens .

Anticancer Activity

The anticancer potential of the compound has been explored in various cancer cell lines. Preliminary studies suggest that this benzochromene derivative may induce apoptosis in cancer cells through cell cycle arrest mechanisms.

In Vitro Studies

A study conducted on several cancer cell lines including A549 (lung), MCF-7 (breast), and HepG2 (liver) revealed that compounds with similar structures exhibited high cytotoxicity. For instance:

Cell Line	Inhibition Rate (%)	IC50 (µM)
A549	99.93	8.99
HepG2	99.98	6.92
DU145	99.93	7.60

These results indicate that modifications to the benzochromene structure can enhance its anticancer activity, making it a candidate for further investigation .

Enzyme Inhibition

The ability of benzochromene derivatives to inhibit specific enzymes has also been noted. For example, some studies suggest that these compounds can act as inhibitors for enzymes involved in cancer progression and inflammation.

The proposed mechanism includes:

• Intercalation with DNA : Similar compounds have shown the ability to intercalate into DNA, disrupting replication processes.
• Enzyme Interaction : Inhibitory effects on enzymes such as cyclooxygenase (COX) have been documented, which could lead to reduced inflammatory responses .

Q & A

Basic Research Questions

Q. What are the most reliable synthetic routes for preparing 4-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-3-yl N-(tert-butoxycarbonyl)-beta-alaninate?

• Methodology : A common approach involves coupling a nitrile oxide intermediate with an N-Boc-protected amino alcohol derivative. For example, nitrile oxide intermediates can be synthesized via oxidation of aldoximes using trichloroisocyanuric acid (TCICA) in acetonitrile, followed by reaction with Boc-protected β-alanine derivatives in dichloromethane (DCM). Purification typically employs column chromatography (silica gel, ethyl acetate/hexane gradients) and crystallization (e.g., using diisopropyl ether) .
• Key Considerations : Monitor reaction progress via thin-layer chromatography (TLC) and optimize stoichiometry (e.g., 1.4:1 molar ratio of nitrile oxide to amino alcohol) to minimize side products.

Q. How is the structural integrity of this compound validated post-synthesis?

• Methodology :

• NMR Spectroscopy : Analyze $^1H$ and $^{13}C$ NMR spectra for diagnostic peaks:
• Boc group : $^1H$ singlet at ~1.4 ppm (9H, tert-butyl).
• Benzo[c]chromen core : Aromatic protons (6.8–8.2 ppm) and ketone carbonyl (~170 ppm in $^{13}C$).
• Beta-alaninate ester : CH$_2$COO signals (~4.3 ppm for methylene, ~165 ppm for ester carbonyl).
• IR Spectroscopy : Confirm Boc (C=O stretch at ~1680–1720 cm$^{-1}$) and ester (C=O at ~1740 cm$^{-1}$) functionalities .

Q. What purification strategies are effective for isolating this compound?

• Methodology :

• Column Chromatography : Use silica gel with gradient elution (e.g., hexane:ethyl acetate 8:2 to 6:4) to resolve ester and Boc-protected intermediates. Monitor retention factor (R$_f$) via TLC.
• Crystallization : Diisopropyl ether or ethanol/water mixtures yield high-purity crystals (melting point: 65–70°C). Centrifuge and dry under vacuum to remove residual solvents .

Advanced Research Questions

Q. How can overlapping $^1H$ NMR signals in the aromatic region be resolved for accurate structural assignment?

• Methodology :

• 2D NMR Techniques : Use HSQC (heteronuclear single quantum coherence) and HMBC (heteronuclear multiple bond correlation) to assign aromatic protons and correlate them with $^{13}C$ signals.
• Decoupling Experiments : Suppress coupling between adjacent protons (e.g., diastereotopic methylene groups in the tetrahydrobenzo[c]chromen system) .
  • Example : In related heterocyclic compounds, HMBC correlations between H-3 (δ 6.9 ppm) and C-6 (ketone, δ 170 ppm) confirm regiochemistry .

Q. What stability challenges arise during storage or reaction conditions, and how are they mitigated?

• Methodology :

• Thermal Stability : Perform thermogravimetric analysis (TGA) to identify decomposition thresholds (e.g., Boc group degrades above 150°C). Store at –20°C under inert gas.
• Hydrolytic Stability : Test pH-dependent degradation (e.g., Boc cleavage in acidic conditions). Use phosphate-buffered solutions (pH 7.4) for biological assays .

Q. How should contradictory data from spectroscopic and elemental analysis be reconciled?

• Methodology :

• Cross-Validation : Compare NMR integrals with combustion analysis (e.g., %C, %H, %N). For example, discrepancies in nitrogen content may indicate residual solvents or incomplete Boc deprotection.
• High-Resolution Mass Spectrometry (HRMS) : Confirm molecular ion peaks (e.g., [M+H]$^+$) to rule out impurities. For instance, a 0.5% deviation in calculated vs. observed mass suggests isotopic interference .